Cas no 1179533-41-5 (3-(trifluoromethyl)pyridine-2-carboximidamide)

• Product Name: 3-(trifluoromethyl)pyridine-2-carboximidamide
• CAS No: 1179533-41-5
• MF: C₇H₆F₃N₃
• MW: 189.137851238251
• MDL: MFCD28674925
• CID: 4726636
• PubChem ID: 18526372
• Update Time: 2025-11-02

3-(trifluoromethyl)pyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethyl)picolinimidamide
• 2-Pyridinecarboximidamide, 3-(trifluoromethyl)-
• 3-(trifluoromethyl)pyridine-2-carboximidamide

• MDL： MFCD28674925
• Inchi： 1S/C7H6F3N3/c8-7(9,10)4-2-1-3-13-5(4)6(11)12/h1-3H,(H3,11,12)
• InChI Key： HCXKNFZGDIYIBO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(=N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(trifluoromethyl)pyridine-2-carboximidamide

Introduction to 3-(trifluoromethyl)pyridine-2-carboximidamide (CAS No. 1179533-41-5)

3-(trifluoromethyl)pyridine-2-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1179533-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, characterized by the presence of a pyridine ring substituted with a trifluoromethyl group at the 3-position and a carboximidamide functional group at the 2-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders.

The trifluoromethyl group is a key structural motif in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. Its electron-withdrawing nature enhances the reactivity of adjacent functional groups, making it particularly useful in designing compounds with improved pharmacokinetic properties. In contrast, the carboximidamide moiety introduces both polar and nitrogen-rich characteristics, which can contribute to strong interactions with biological targets such as enzymes and receptors. This combination of structural elements makes 3-(trifluoromethyl)pyridine-2-carboximidamide a versatile building block for drug discovery.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for developing novel therapeutics. Studies suggest that derivatives of 3-(trifluoromethyl)pyridine-2-carboximidamide exhibit promising activity against targets implicated in cancer, neurodegenerative diseases, and chronic inflammation. For instance, computational docking studies have identified that certain analogs of this compound can bind tightly to specific pockets on enzymes such as Janus kinases (JAKs), which are overexpressed in various inflammatory conditions. The trifluoromethyl group's ability to enhance binding interactions has been particularly noted in these studies, underscoring its importance in drug design.

In addition to its pharmaceutical applications, 3-(trifluoromethyl)pyridine-2-carboximidamide has shown potential in agrochemical research. Its structural framework is similar to many compounds that have demonstrated efficacy as pesticides or herbicides. The presence of both the trifluoromethyl and carboximidamide groups imparts properties that can improve the compound's bioavailability and environmental stability, making it an attractive candidate for crop protection agents. Current research is exploring its role in developing next-generation agrochemicals that offer enhanced performance while minimizing ecological impact.

The synthesis of 3-(trifluoromethyl)pyridine-2-carboximidamide typically involves multi-step organic transformations, starting from commercially available pyridine precursors. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only ensure high yields but also allow for modifications at different positions of the pyridine ring, enabling the generation of a diverse library of derivatives for further biological evaluation.

From a mechanistic standpoint, the reactivity of 3-(trifluoromethyl)pyridine-2-carboximidamide is influenced by both electronic and steric factors. The electron-withdrawing nature of the trifluoromethyl group activates adjacent double bonds or heteroatom centers, facilitating nucleophilic additions or eliminations. Meanwhile, the rigid pyridine ring constrains conformational flexibility, which can be advantageous in optimizing binding interactions with biological targets. Understanding these mechanistic principles is crucial for designing derivatives with tailored properties.

Recent experimental studies have begun to unravel the pharmacological profile of compounds derived from 3-(trifluoromethyl)pyridine-2-carboximidamide. For example, researchers have synthesized several analogs and evaluated their activity against inflammatory cytokines using enzyme-linked immunosorbent assays (ELISAs). Preliminary results indicate that certain derivatives exhibit potent inhibitory effects comparable to known therapeutic agents while maintaining favorable pharmacokinetic profiles. These findings highlight the compound's potential as a lead structure for further development.

The role of computational tools in optimizing derivatives of 3-(trifluoromethyl)pyridine-2-carboximidamide cannot be overstated. Machine learning models trained on large datasets of bioactive molecules have been employed to predict optimal substituents at various positions on the pyridine ring. These models leverage patterns in known drug structures to suggest modifications that could enhance potency or selectivity against specific targets. Such approaches accelerate the drug discovery process by reducing reliance on empirical screening alone.

In conclusion,3-(trifluoromethyl)pyridine-2-carboximidamide (CAS No. 1179533-41-5) represents a promising scaffold for developing novel therapeutics across multiple therapeutic areas. Its unique structural features—comprising both a highly electronegative trifluoromethyl group and an electron-rich carboximidamide moiety—make it an ideal candidate for medicinal chemistry interventions aimed at modulating enzyme activity or receptor interactions. Ongoing research continues to explore its potential applications in pharmaceuticals and agrochemicals alike, underscoring its significance as an intermediate in modern chemical synthesis.